3,5-Bis(trifluoromethyl)-1-[3-(trifluoromethyl)benzenesulfonyl]piperidine

• IUPAC Name: 3,5-bis(trifluoromethyl)-1-[3-(trifluoromethyl)phenyl]sulfonylpiperidine
• InChI: InChI=1S/C14H12F9NO2S/c15-12(16,17)8-2-1-3-11(5-8)27(25,26)24-6-9(13(18,19)20)4-10(7-24)14(21,22)23/h1-3,5,9-10H,4,6-7H2
• InChI Key: ZEYVDXLQZVWIAP-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(CC1C(F)(F)F)S(=O)(=O)C2=CC=CC(=C2)C(F)(F)F)C(F)(F)F
• Molecular Formula: C14H12F9NO2S
• Molecular Weight: 429.30 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to 3,5-Bis(trifluoromethyl)-1-[3-(trifluoromethyl)benzenesulfonyl]piperidine involves key steps such as Claisen-Schmidt condensation and N-sulfonylation, producing compounds with significant anti-inflammatory activities due to their structural characteristics (Li, Bai, Zhang, & Hou, 2018). Another synthesis approach involves the combination of 1-benzenesulfinyl piperidine and trifluoromethanesulfonic anhydride, showcasing a potent method for activating thioglycosides (Crich & Smith, 2001).

Molecular Structure Analysis

The molecular structure of related compounds reveals a significant E stereochemistry of olefinic double bonds, with molecules connected by hydrogen bonds forming dimensional chains or sheets, which is essential for their anti-inflammatory activity (Li, Bai, Zhang, & Hou, 2018). Detailed structure analysis through X-ray diffraction studies has confirmed the chair conformation of the piperidine ring and distorted tetrahedral geometry around sulfur atoms in similar compounds (Karthik et al., 2021).

Chemical Reactions and Properties

The chemical reactions involving 3,5-Bis(trifluoromethyl)-1-[3-(trifluoromethyl)benzenesulfonyl]piperidine derivatives can be characterized by their ability to undergo transformations such as aldol condensation and reactions with alkynyltrimethylsilanes, leading to various potential applications (Zhdankin et al., 1996).

Physical Properties Analysis

The physical properties of related compounds, such as their crystal structures, have been extensively studied, showing that the piperidine ring adopts a chair conformation and highlighting the importance of molecular geometry in determining their properties and reactivities (Benakaprasad et al., 2007).

Scientific Research Applications

Synthesis and Chemical Properties

Synthetic Methods and Chemical Structures

A study detailed the synthesis and crystal structures of four N-benzenesulfonyl 3,5-bis(arylidene)-4-piperidone (BAP) derivatives, highlighting their potential anti-inflammatory activities due to their structural characteristics. These compounds were characterized using NMR, FT-IR, and HRMS, demonstrating the influence of N-benzenesulfonyl substituents on the configuration and potential biological activities of BAP derivatives (Li et al., 2018).

Applications in Biological Research

Anti-Inflammatory Activity

The aforementioned study by Li et al. also revealed that these derivatives significantly inhibit LPS-induced interleukin (IL-6) and tumor necrosis factor (TNF-α) secretion, suggesting potential anti-inflammatory applications. Compounds with strong electron-withdrawing substituents exhibited more potent inhibitory effects, offering insights into the design of anti-inflammatory agents (Li et al., 2018).

Antioxidant and Enzyme Inhibition

Research on benzenesulfonamides incorporating 1,3,5-triazine motifs showed moderate antioxidant activity and inhibited acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and tyrosinase. These enzymes are associated with diseases like Alzheimer's and Parkinson's, suggesting these compounds could have therapeutic applications in managing such conditions (Lolak et al., 2020).

Cytotoxicity and Anticancer Activity

A cluster of 3,5-bis(benzylidene)-1-[3-(2-hydroxyethylthio)propanoyl]piperidin-4-ones was identified to display potent cytotoxicity with selective lethality towards various neoplasms over normal cells. This indicates potential applications in cancer treatment, where selective targeting of cancer cells is crucial (Das et al., 2011).

Chemical Engineering and Material Science

Solvent Properties of Piperidinium Ionic Liquids

Studies on piperidinium ionic liquids, including those with trifluoromethyl groups, explored their solvent properties and polarity. These ionic liquids' characteristics, such as hydrogen-bond acidity and basicity, are essential for various applications in chemical engineering and synthesis (Lee, 2011).

Polymer Synthesis and Properties

Research into aromatic poly(pyridinium salt)s, including those with triflate groups, has led to the development of organo-soluble, rigid-rod poly(pyridinium triflate)s. These materials exhibit high thermal and thermooxidative stability, making them suitable for creating tough thin films with potential applications in material science (Huang et al., 2000).